Cas no 111247-76-8 (3-Methanesulfonylprop-1-yne)

• Product Name: 3-Methanesulfonylprop-1-yne
• CAS No: 111247-76-8
• MF: C₄H₆O₂S
• MW: 118.154240131378
• MDL: MFCD16295421
• CID: 2602393
• PubChem ID: 14241464
• Update Time: 2025-11-01

3-Methanesulfonylprop-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfonylprop-1-yne
• 3-(Methylsulfonyl)-1-propyne
• 3-methanesulfonylprop-1-yne
• 1-Propyne, 3-(methylsulfonyl)-
• methyl propargyl sulfone
• 1-methanesulfonyl-2-propyne
• 3-(Methanesulfonyl)prop-1-yne
• DTXSID20557844
• 111247-76-8
• SY211629
• BS-26435
• SCHEMBL1484508
• ALPBMPMAKKNWNA-UHFFFAOYSA-N
• G29469
• 3-(Methylsulfonyl)-1-propyne, 95%
• EN300-315474
• AKOS015948400
• MFCD16295421
• 3-Methanesulfonylprop-1-yne

• MDL： MFCD16295421
• Inchi： 1S/C4H6O2S/c1-3-4-7(2,5)6/h1H,4H2,2H3
• InChI Key： ALPBMPMAKKNWNA-UHFFFAOYSA-N
• SMILES： S(C)(CC#C)(=O)=O

Computed Properties

• Exact Mass: 118.00885060 g/mol
• Monoisotopic Mass: 118.00885060 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42.5
• Molecular Weight: 118.16

Experimental Properties

• Density: 1.224 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.485

3-Methanesulfonylprop-1-yne Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-Methanesulfonylprop-1-yne

3-Methanesulfonylprop-1-yne (CAS No. 111247-76-8): An Overview of Its Properties and Applications in Modern Chemistry

3-Methanesulfonylprop-1-yne (CAS No. 111247-76-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as 3-(Methylsulfonyl)prop-1-yne, is characterized by its alkyne functionality and a sulfonyl group, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-Methanesulfonylprop-1-yne is C5H8O2S, with a molecular weight of approximately 124.18 g/mol. The presence of the alkyne group (C≡C) and the sulfonyl group (SO2) in the molecule provides a unique combination of reactivity and stability, making it an attractive building block for synthetic chemists. The alkyne moiety can participate in a variety of reactions, such as metal-catalyzed cross-couplings, cycloadditions, and hydrofunctionalizations, while the sulfonyl group can undergo nucleophilic substitution reactions and serve as a directing group in various transformations.

In the realm of pharmaceutical research, 3-Methanesulfonylprop-1-yne has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a scaffold for the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are implicated in numerous pathological conditions, including cancer and neurodegenerative disorders. The ability to fine-tune the reactivity and selectivity of 3-Methanesulfonylprop-1-yne through strategic functionalization has opened new avenues for drug discovery and development.

Beyond pharmaceutical applications, 3-Methanesulfonylprop-1-yne has also found utility in materials science. Its unique chemical properties make it an excellent candidate for the synthesis of advanced materials with tailored functionalities. For example, researchers at the Massachusetts Institute of Technology (MIT) have incorporated this compound into polymer architectures to develop stimuli-responsive materials that can change their properties in response to environmental cues such as pH, temperature, or light. These materials have potential applications in areas such as drug delivery systems, smart textiles, and adaptive coatings.

The synthetic versatility of 3-Methanesulfonylprop-1-yne is further highlighted by its role in the development of new synthetic methodologies. Recent advancements in transition-metal-catalyzed reactions have enabled the efficient synthesis of this compound from readily available starting materials. For instance, palladium-catalyzed coupling reactions involving terminal alkynes and sulfinic acids have been reported to yield high yields of 3-Methanesulfonylprop-1-yne. These methodologies not only improve the accessibility of this compound but also provide a platform for exploring its reactivity in more complex synthetic sequences.

In addition to its synthetic applications, 3-Methanesulfonylprop-1-yne has been studied for its potential as a probe molecule in chemical biology. The combination of its alkyne and sulfonyl functionalities allows it to be used as a "click" chemistry handle for bioconjugation reactions. This property has been exploited to label biomolecules such as proteins and nucleic acids with high efficiency and selectivity. For example, researchers at Harvard University have used 3-Methanesulfonylprop-1-yne-based probes to study protein-protein interactions within living cells, providing insights into cellular signaling pathways and disease mechanisms.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. In this context, studies on the biodegradability and toxicity of 3-Methanesulfonylprop-1-yne have been conducted to ensure its safe use in various applications. Preliminary data suggest that this compound exhibits low toxicity and good biodegradability under standard environmental conditions. However, ongoing research is necessary to fully understand its long-term effects on ecosystems.

In conclusion, 3-Methanesulfonylprop-1-yne (CAS No. 111247-76-8) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique combination of alkyne and sulfonyl functionalities makes it an invaluable tool for synthetic chemists, pharmaceutical researchers, materials scientists, and chemical biologists. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.